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Compound of Interest

Compound Name: Chitobiose Dihydrochloride

Cat. No.: B1484440

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chitobiose dihydrochloride, the dimer of 3-1,4-linked glucosamine units, represents a
fundamental building block of chitosan, the deacetylated form of chitin. As the most abundant
aminopolysaccharide in nature, chitin and its derivatives have garnered significant interest for
their diverse biological activities and potential therapeutic applications. This technical guide
provides an in-depth exploration of chitobiose dihydrochloride, focusing on its chemical
properties, biological functions, and the underlying molecular mechanisms. We present a
compilation of quantitative data, detailed experimental protocols, and visual representations of
key signaling pathways to serve as a comprehensive resource for researchers in the fields of
drug discovery, functional foods, and biomaterials.

Chemical and Physical Properties

Chitobiose dihydrochloride is the salt form of chitobiose, which enhances its solubility in
aqueous solutions. Its chemical structure consists of two glucose derivative units linked
together.
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Property Value Reference
Molecular Formula C12H26CI2N20s9 [1112]
Molecular Weight 413.25 g/mol [1][2]

CAS Number 115350-24-8 2]
Appearance White to off-white powder [2]
Solubility Soluble in water [2]

Biological Activities and Mechanisms of Action

Chitobiose dihydrochloride exhibits a range of biological activities, including antioxidant, anti-
inflammatory, and prebiotic effects. These properties are attributed to its unique chemical
structure and its ability to interact with various cellular targets and signaling pathways.

Antioxidant Activity

Chitobiose has demonstrated significant radical scavenging capabilities. The antioxidant
activity is often attributed to the presence of amino groups in its structure, which can donate
electrons to neutralize free radicals.

Table of Antioxidant Activity of Chitobiose

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10991452/
https://www.researchgate.net/publication/384766117_Guidelines_for_anti-inflammatory_assays_in_RAW2647_cells
https://pmc.ncbi.nlm.nih.gov/articles/PMC10991452/
https://www.researchgate.net/publication/384766117_Guidelines_for_anti-inflammatory_assays_in_RAW2647_cells
https://www.researchgate.net/publication/384766117_Guidelines_for_anti-inflammatory_assays_in_RAW2647_cells
https://www.researchgate.net/publication/384766117_Guidelines_for_anti-inflammatory_assays_in_RAW2647_cells
https://www.researchgate.net/publication/384766117_Guidelines_for_anti-inflammatory_assays_in_RAW2647_cells
https://www.benchchem.com/product/b1484440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1484440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Reference

Assay ICs0 (M) ICs0 (UM) Reference
Compound

Hydroxyl Radical

Scavenging 30 Aminoguanidine - [3]

(ZnO photolysis)

Pyridoxamine - [3]

Trolox - [3]

Hydroxyl Radical

Scavenging 18 Aminoguanidine 85 [3]

(H202 + Cu?%)

Pyridoxamine 10 [3]

Trolox 95 [3]

Anti-inflammatory Activity

Chitooligosaccharides, including chitobiose, have been shown to exert anti-inflammatory
effects by modulating key signaling pathways such as the Nuclear Factor-kappa B (NF-kB) and
Mitogen-Activated Protein Kinase (MAPK) pathways. This modulation leads to a reduction in
the production of pro-inflammatory mediators.

Chitooligosaccharides can inhibit the activation of the NF-kB pathway, a central regulator of
inflammation. By doing so, they suppress the transcription of genes encoding pro-inflammatory
cytokines like TNF-a, IL-6, and IL-1[3, as well as enzymes such as INOS and COX-2 that
produce inflammatory mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Chitobiose Dihydrochloride: A Technical Deep Dive into
the Bioactive Chitin Dimer]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1484440#chitobiose-dihydrochloride-as-a-dimer-of-
chitin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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